Ipsalazide

• CAS No.: 80573-03-1
• Product Name: Ipsalazide
• Molecular Formula: C16H13N3O6
• Molecular Weight: 343.29 g/mol
• IUPAC Name: 5-[[4-(carboxymethylcarbamoyl)phenyl]diazenyl]-2-hydroxybenzoic acid
• Standard InChI: InChI=1S/C16H13N3O6/c20-13-6-5-11(7-12(13)16(24)25)19-18-10-3-1-9(2-4-10)15(23)17-8-14(21)22/h1-7,20H,8H2,(H,17,23)(H,21,22)(H,24,25)
• Standard InChIKey: XZNVCJQXBZGVHJ-YBFXNURJSA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)NCC(=O)O)N/N=C/2\C=CC(=O)C(=C2)C(=O)O
• SMILES: C1=CC(=CC=C1C(=O)NCC(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCC(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O
• Appearance: Solid powder
• Description: Ipsalazide is a sulfasalazine analog. It acts by releasing 5-aminosalicylic acid and a nontoxic carrier molecule in the gastrointestinal tract.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-(carboxymethylcarbamoyl-4-phenylazo)salicylic acid; BX 650 A; ipsalazide
• Reference: 1: Dhaneshwar SS. Colon-specific prodrugs of 4-aminosalicylic acid for inflammatory bowel disease. World J Gastroenterol. 2014 Apr 7;20(13):3564-71. doi: 10.3748/wjg.v20.i13.3564. Review. PubMed PMID: 24707139; PubMed Central PMCID: PMC3974523.; 2: Reddy SM, Sinha VR, Reddy DS. Novel oral colon-specific drug delivery systems for pharmacotherapy of peptide and nonpeptide drugs. Drugs Today (Barc). 1999 Jul;35(7):537-80. PubMed PMID: 12973398.; 3: Klotz U. Clinical pharmacokinetics of sulphasalazine, its metabolites and other prodrugs of 5-aminosalicylic acid. Clin Pharmacokinet. 1985 Jul-Aug;10(4):285-302. Review. PubMed PMID: 2864155.; 4: Chan RP, Pope DJ, Gilbert AP, Sacra PJ, Baron JH, Lennard-Jones JE. Studies of two novel sulfasalazine analogs, ipsalazide and balsalazide. Dig Dis Sci. 1983 Jul;28(7):609-15. PubMed PMID: 6345112.
• PubChem Compound: 72003
• Last Modified: Nov 11 2021